Cas no 1891914-73-0 (1-(4-bromo-3-fluorophenyl)cyclopentylmethanamine)

• Product Name: 1-(4-bromo-3-fluorophenyl)cyclopentylmethanamine
• CAS No: 1891914-73-0
• MF: C₁₂H₁₅BrFN
• MW: 272.156605958939
• MDL: MFCD31657856
• CID: 4630975
• PubChem ID: 117432913
• Update Time: 2025-06-08

1-(4-bromo-3-fluorophenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-fluorophenyl)cyclopentanemethanamine
• 1-(4-bromo-3-fluorophenyl)cyclopentylmethanamine

• MDL： MFCD31657856
• Inchi： 1S/C12H15BrFN/c13-10-4-3-9(7-11(10)14)12(8-15)5-1-2-6-12/h3-4,7H,1-2,5-6,8,15H2
• InChI Key： PFVZITBNZKGLDU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C(F)=C2)(CN)CCCC1

Additional information on 1-(4-bromo-3-fluorophenyl)cyclopentylmethanamine

Professional Introduction to 1-(4-bromo-3-fluorophenyl)cyclopentylmethanamine (CAS No. 1891914-73-0)

1-(4-bromo-3-fluorophenyl)cyclopentylmethanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1891914-73-0, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, featuring a cyclopentylmethanamine moiety linked to a 4-bromo-3-fluorophenyl group, suggests potential biological activity that warrants in-depth investigation.

The structural features of 1-(4-bromo-3-fluorophenyl)cyclopentylmethanamine make it an intriguing subject for synthetic chemists and biologists alike. The presence of both bromine and fluorine substituents in the aromatic ring can influence its electronic properties, making it a versatile scaffold for designing molecules with specific interactions with biological targets. Such structural motifs are often explored in the development of novel therapeutic agents due to their ability to modulate receptor binding affinities and selectivities.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurotransmitter systems, particularly those involved in central nervous system (CNS) disorders. The cyclopentylmethanamine group in 1-(4-bromo-3-fluorophenyl)cyclopentylmethanamine is reminiscent of structures found in several pharmacologically active compounds, including those used to treat depression, anxiety, and other CNS-related conditions. This structural similarity opens up possibilities for designing derivatives with enhanced efficacy and reduced side effects.

One of the most exciting aspects of 1-(4-bromo-3-fluorophenyl)cyclopentylmethanamine is its potential as a building block for more complex drug candidates. The combination of the cyclopentane ring and the aromatic substituents provides a rigid yet flexible framework that can be modified to target specific biological pathways. For instance, researchers have been exploring the use of fluorinated aromatic compounds in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The bromine atom in this compound also offers opportunities for further functionalization via cross-coupling reactions, allowing chemists to introduce additional pharmacophores.

The pharmaceutical industry has long been interested in fluorinated aromatic compounds due to their improved metabolic stability and bioavailability. The fluorine atom in the 3-position of the phenyl ring in 1-(4-bromo-3-fluorophenyl)cyclopentylmethanamine is strategically placed to enhance these properties while also influencing electronic effects that can modulate receptor interactions. This dual benefit makes it an attractive starting point for drug design.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. By systematically modifying the substituents on the aromatic ring and the cyclopentylmethanamine group, researchers can fine-tune the biological activity of 1-(4-bromo-3-fluorophenyl)cyclopentylmethanamine. Such modifications can lead to compounds with improved potency, selectivity, and pharmacokinetic profiles. For example, replacing the bromine atom with another halogen or an alkyl group could alter the compound's interaction with biological targets without significantly affecting its overall structure.

The synthesis of 1-(4-bromo-3-fluorophenyl)cyclopentylmethanamine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure high yields and purity. However, modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecules like this one with greater efficiency than ever before.

In conclusion, 1-(4-bromo-3-fluorophenyl)cyclopentylmethanamine (CAS No. 1891914-73-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery, particularly in the areas of CNS disorders and kinase inhibition. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.